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L-pipecolic acid (piperidine-2-carboxylic acid) is a nitrogen-containing heterocyclic compound. It is an imino acid. Its molecular weight is 129.2.
Occurs in seeds, malt, edible mushrooms, fruits, etc.
L-Pipecolic acid, also known as (S)-pipecolate or L-homoproline, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Pipecolic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). L-Pipecolic acid has been found in human liver tissue, and has also been detected in multiple biofluids, such as feces and blood. Within the cell, L-pipecolic acid is primarily located in the peroxisome. L-Pipecolic acid can be converted into (S)-2, 3, 4, 5-tetrahydropiperidine-2-carboxylate through the action of the enzyme peroxisomal sa...